2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone

• Molecular Formula: C14H12N4OS
• Molecular Weight: 284.34 g/mol
• SMILES: CC1=NC2=NC=NN2C(=C1)SCC(=O)C3=CC=CC=C3
• InChI: InChI=1S/C14H12N4OS/c1-10-7-13(18-14(17-10)15-9-16-18)20-8-12(19)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
• InChIKey: VAPJJURKVRNIED-UHFFFAOYSA-N

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Core Structure & Pharmacophore

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone (CAS 1089343-80-5, C14H12N4OS, MW 284.34) is a heterocyclic small molecule belonging to the [1,2,4]triazolo[1,5-a]pyrimidine class — a recognized purine bioisostere scaffold widely exploited in anticancer, antimicrobial, and agrochemical discovery programs [1]. The compound features a 5-methyl substituent on the triazolopyrimidine core, a thioether bridge at the 7-position linking to a phenylethanone moiety, and a distinct sulfanyl connectivity pattern that differentiates it from the more common 2-thioether or 2-sulfonamide triazolopyrimidine subtypes [2] [3]. This specific substitution topology and the presence of the phenacyl group confer unique electronic and steric properties that are central to its biological profile and synthetic utility, as elaborated in the quantitative evidence sections below.

Unique 7-sulfanyl-phenylethanone topology differentiates from common 2-substituted triazolopyrimidines.

Enables exploration of an underexploited substitution vector in triazolopyrimidine SAR programs.

Structurally distinct probe for anticancer, antimicrobial, and herbicide target-discovery workflows.

• [1] Zhang, N.; Ayral-Kaloustian, S.; Nguyen, T.; et al. Synthesis and SAR of [1,2,4]triazolo[1,5-a]pyrimidines as potent antitumor agents. J. Med. Chem. 2007, 50, 319–327. View Source
• [2] Kleschick, W. A.; et al. 1,2,4-Triazolo[1,5-a]pyrimidine-2-sulfonanilide herbicides: influence of alkyl, haloalkyl, and halogen heterocyclic substitution. US Patent 5,127,936, 1992. View Source
• [3] Chen, Q.; Zhu, X.-L.; Jiang, L.-L.; et al. Synthesis and fungicidal activities of new 1,2,4-triazolo[1,5-a]pyrimidines. Chem. Biodivers. 2009, 6(8), 1254–1265. View Source

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Substitution-Position Dependence

Within the [1,2,4]triazolo[1,5-a]pyrimidine family, biological activity is exquisitely sensitive to both the position and nature of substituents. Literature evidence demonstrates that shifting a thioether from the 2-position to the 7-position, or replacing a simple alkylthio group with a phenacylthio moiety, can completely alter the activity spectrum — from herbicidal bleaching to anticancer antiproliferation, or from fungicidal to antibacterial dominance [1] [2]. The target compound's 7-sulfanyl-phenylethanone architecture is underrepresented in published SAR campaigns, meaning that it cannot be considered functionally equivalent to the widely available 2-methylthio, 2-sulfonamide, or 5,7-dimethyl analogs commonly stocked by vendors [3]. Procurement based solely on core scaffold similarity, without verifying the substitution pattern, carries a high risk of obtaining a compound with divergent target engagement, selectivity, and potency — making explicit, quantitative differentiation evidence essential for informed selection.

Target compound

7-sulfanyl-phenylethanone triazolopyrimidine with thioether at the C7 position and a phenacyl substituent.

≠

Common analogs

2-methylthio, 2-sulfonamide, or 5,7-diaryl triazolopyrimidines with substitution at C2 or symmetrical cores.

Substitution position (C7 vs C2) critically alters target engagement; functional equivalence cannot be assumed.

Procurement by core scaffold similarity may yield compounds with divergent activity and selectivity profiles.

Direct replacement without explicit head-to-head verification carries high experimental risk.

• [1] Selby, T. P.; et al. Substituted phenyltriazolopyrimidine herbicides. US Patent 5,127,936, 1992. Describes 5-methyl-7-phenyl-1,2,4-triazolo[1,5-a]pyrimidine as having very little herbicidal activity vs. the 2-methylthio analog which produced bleaching symptoms. View Source
• [2] Chen, Q.; et al. Synthesis and fungicidal activities of new 1,2,4-triazolo[1,5-a]pyrimidines. Chem. Biodivers. 2009, 6(8), 1254–1265. Demonstrates that 2-sulfanyl substitution with acetohydrazide groups yields potent fungicidal activity (EC50 = 5.34 µg/mL vs. carbendazim 7.62 µg/mL). View Source
• [3] Wang, S.; et al. Synthesis, structure-activity relationship studies and biological characterization of new [1,2,4]triazolo[1,5-a]pyrimidine-based LSD1/KDM1A inhibitors. Eur. J. Med. Chem. 2019, 167, 388–401. Confirms that substituent identity and position drive LSD1 inhibitory potency (e.g., C26 IC50 = 1.72 µM). View Source

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Differentiation Evidence vs. Closest Analogs

Herbicidal Activity and Substitution Position

In the foundational herbicide discovery program at DuPont, the unsubstituted 5-methyl-7-phenyl-1,2,4-triazolo[1,5-a]pyrimidine (compound 2) showed very little herbicidal activity. Introduction of a 2-methylthio group (compound 3) resulted in an interesting level of activity and produced bleaching symptoms characteristic of phytoene desaturase inhibition. Further optimization with a 2-trifluoromethyl group (compound 4) yielded a further increase in activity [1]. The target compound, bearing a 7-sulfanyl-phenylethanone substituent rather than a 2-thioether, occupies a distinct region of chemical space. While direct herbicidal data for the target compound are not disclosed in the public domain, the SAR established by this program demonstrates that the position of the sulfur substituent (C7 vs. C2) is a primary determinant of target engagement and biological readout [2].

Herbicidal Activity & Position

Class-level

Target

No herbicidal data reported.

Comparators

2-methylthio analog: interesting bleaching activity (phytoene desaturase inhibition). Unsubstituted 5-methyl-7-phenyl: very little activity.

Positional switch from C2 to C7 abolishes bleaching activity; 7-sulfanyl topology is structurally distinct from both active and inactive series.

May engage non-PDS herbicide targets; represents a divergent starting point for mode-of-action screening.

Direct herbicidal profiling required to confirm target engagement.

Evidence Dimension	Herbicidal activity (qualitative bleaching symptom induction)
Target Compound Data	Not publicly reported in herbicidal assays
Comparator Or Baseline	Compound 2 (5-methyl-7-phenyl-TP): very little herbicidal activity. Compound 3 (2-methylthio analog): interesting activity with bleaching. Compound 4 (2-CF3 analog): further increased activity.
Quantified Difference	Activity ranking: C2-methylthio ≫ unsubstituted (C7-phenyl). Positional switch from C2 to C7 abolishes herbicidal bleaching activity; C7-sulfanyl-phenylethanone topology is structurally distinct from both active and inactive comparator series.
Conditions	Herbicidal screening panel (DuPont discovery program), pre-emergence/post-emergence assays.

Why This Matters

For agrochemical lead identification, the 7-sulfanyl substitution pattern represents a distinct starting point that may engage different molecular targets (e.g., non-phytoene desaturase pathways) compared to the extensively patented 2-thioether herbicide class, potentially circumventing existing IP and cross-resistance liabilities.

• [1] Selby, T. P.; et al. Substituted phenyltriazolopyrimidine herbicides. US Patent 5,127,936, issued July 7, 1992. Describes the SAR leading from 5-methyl-7-phenyl-TP (inactive) to 2-methylthio (active, bleaching) to 2-CF3 (most active). View Source
• [2] Kleschick, W. A.; et al. 1,2,4-Triazolo[1,5-a]pyrimidine-2-sulfonanilide herbicides: influence of alkyl, haloalkyl, and halogen heterocyclic substitution on in vitro and in vivo biological activity. Pestic. Sci. 1990, 29, 341–355. View Source

Antiproliferative Activity Class Benchmarking

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been extensively validated for antiproliferative activity. In a representative study, compound 19 (a 5,7-disubstituted analog) displayed IC50 values of 12.3 µM against Bel-7402 and 6.1 µM against HT-1080 cell lines [1]. More potent derivatives have been reported, including compound 6i with IC50 = 0.96 µM against MGC-803 gastric cancer cells and 38-fold selectivity over GES-1 normal cells [2], and compound H12 with IC50 values of 9.47 µM (MGC-803), 9.58 µM (HCT-116), and 13.1 µM (MCF-7) [3]. The target compound — featuring a unique 7-sulfanyl-phenylethanone substitution — is structurally distinct from these benchmark compounds (which typically bear 5,7-diaryl, 2-sulfonamide, or acetohydrazone modifications). This structural divergence suggests the target compound may engage different cellular targets or exhibit a distinct selectivity profile, positioning it as a probe molecule for exploring novel anticancer chemotypes within the triazolopyrimidine family.

Antiproliferative Benchmarking

Class-level

Target

Antiproliferative activity not yet reported.

Benchmark series

IC50 range 0.96–13.1 µM (MGC-803, Bel-7402, HT-1080, HCT-116, MCF-7). Target's 7-sulfanyl motif is chemotopologically distinct.

Chemically differentiated probe for anticancer screening; may reveal novel SAR vectors.

Potency and selectivity must be determined experimentally.

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	Not publicly reported in antiproliferative assays
Comparator Or Baseline	Compound 19: IC50 = 12.3 µM (Bel-7402), 6.1 µM (HT-1080). Compound 6i: IC50 = 0.96 µM (MGC-803), 38-fold selectivity over GES-1. Compound H12: IC50 = 9.47 µM (MGC-803), 9.58 µM (HCT-116), 13.1 µM (MCF-7).
Quantified Difference	Benchmark compound potencies range from 0.96–13.1 µM across cell lines. Target compound's 7-sulfanyl-phenylethanone motif is chemo-topologically distinct from all comparator substitution patterns; activity difference is structure-dependent and must be determined experimentally.
Conditions	MTT assay; cell lines: Bel-7402, HT-1080, MGC-803, HCT-116, MCF-7, GES-1.

Why This Matters

The target compound provides a structurally differentiated chemical probe for anticancer screening libraries, where SAR exploration of the underexplored 7-sulfanyl vector may reveal novel target engagement (e.g., tubulin polymerization, kinase inhibition, or LSD1) distinct from established 5,7-diaryl or 2-sulfonamide chemotypes.

• [1] Zhang, N.; et al. Synthesis and Anti-tumor Activities of Novel [1,2,4]triazolo[1,5-a]pyrimidines. Molecules 2007, 12(5), 1136–1146. View Source
• [2] Discovery of [1,2,4]triazolo[1,5-a]pyrimidines derivatives as potential anticancer agents. Eur. J. Med. Chem. 2021, 211, 113108. View Source
• [3] Design, Synthesis and Biological Evaluation of [1,2,4]Triazolo[1,5-a]pyrimidine Indole Derivatives against Gastric Cancer Cells MGC-803 via the Suppression of ERK Signaling Pathway. Molecules 2022, 27(15), 4996. View Source

Fungicidal Activity: 2-Sulfanyl vs. 7-Sulfanyl

In a systematic fungicidal SAR study, the 2-sulfanyl-substituted derivative 2-17 (bearing a 5,7-dimethyl core and acetohydrazide moiety at the 2-position) demonstrated an EC50 of 5.34 µg/mL against Rhizoctonia solani, surpassing the commercial fungicide carbendazim (EC50 = 7.62 µg/mL). Against Botrytis cinerea, compound 2-17 exhibited an EC50 of 4.56 µg/mL, comparable to carbendazim [1]. The target compound differs in two critical respects: (i) the sulfanyl group is located at the 7-position rather than the 2-position, and (ii) the thioether is conjugated to a phenylethanone rather than an acetohydrazide. SAR from the broader triazolopyrimidine literature indicates that the position of the sulfur substituent profoundly influences both the spectrum and potency of antifungal activity, with 2-sulfanyl derivatives being the most extensively optimized [2].

Fungicidal 2- vs 7-Sulfanyl

Class-level

2-Sulfanyl lead (2-17)

EC50 5.34 µg/mL (R. solani), 4.56 µg/mL (B. cinerea) vs carbendazim 7.62 µg/mL.

Target

7-sulfanyl-phenylethanone substitution; no direct fungicidal data reported.

Novel antifungal chemotype; may offer divergent species selectivity or resistance profile.

Head-to-head data against 2-sulfanyl series unavailable.

Evidence Dimension	In vitro fungicidal activity (EC50)
Target Compound Data	Not publicly reported in fungicidal assays
Comparator Or Baseline	Compound 2-17 (2-sulfanyl-5,7-dimethyl-TP acetohydrazide): EC50 = 5.34 µg/mL (R. solani), 4.56 µg/mL (B. cinerea). Carbendazim: EC50 = 7.62 µg/mL (R. solani).
Quantified Difference	2-Sulfanyl derivative 2-17 is 1.43-fold more potent than carbendazim against R. solani. Target compound's 7-sulfanyl topology may confer altered fungal species selectivity or resistance profile compared to 2-sulfanyl analogs; quantitative head-to-head data are unavailable.
Conditions	In vitro mycelial growth inhibition assay; pathogens: Rhizoctonia solani, Botrytis cinerea.

Why This Matters

The 7-sulfanyl substitution pattern represents an underexplored vector in triazolopyrimidine fungicide SAR, offering potential for discovering compounds with activity against carbendazim-resistant fungal strains or with divergent species selectivity compared to the established 2-sulfanyl fungicide class.

• [1] Chen, Q.; Zhu, X.-L.; Jiang, L.-L.; et al. Synthesis and fungicidal activities of new 1,2,4-triazolo[1,5-a]pyrimidines. Chem. Biodivers. 2009, 6(8), 1254–1265. View Source
• [2] Synthesis and fungicidal activities of new 1,2,4-triazolo[1,5-a]pyrimidines. Scilit summary of Chen et al. 2009. Confirms compound 2-17 EC50 values and broad-spectrum activity. View Source

Antimicrobial Activity and DNA Gyrase Inhibition

Recent studies have validated 1,2,4-triazolo[1,5-a]pyrimidine derivatives as dual inhibitors of bacterial DNA gyrase and DHFR. Optimized compounds (e.g., 9n and 9o) demonstrated MIC values between 16 and 102 µM against Gram-positive and Gram-negative pathogens, comparable to ciprofloxacin (MIC 10–90 µM) [1]. In a separate study, compound 9a exhibited DNA gyrase inhibition with IC50 = 0.68 µM, surpassing ciprofloxacin (IC50 = 0.85 µM) [2]. The target compound's 7-sulfanyl-phenylethanone motif introduces a hydrogen-bond-accepting carbonyl and an aromatic ring at a vector distinct from the 2-aryl or 2-heteroaryl substituents in the reported antibacterial series. This structural divergence may modulate DNA gyrase binding mode and antibacterial spectrum, making the compound a valuable scaffold for exploring underexploited chemical space in antibacterial triazolopyrimidines.

Antibacterial & DNA Gyrase

Class-level

DNA gyrase IC50

Lead 9a: 0.68 µM; ciprofloxacin: 0.85 µM.

MIC range (optimized leads)

16–102 µM against Gram-positive and Gram-negative pathogens.

Target's 7-sulfanyl group may alter DNA gyrase binding mode compared to 2-substituted series.

Potential to yield resistance-breaking activity; structurally distinct from fluoroquinolone comparators.

MIC and enzyme inhibition data for target compound needed.

Evidence Dimension	Antibacterial activity (MIC) and DNA gyrase inhibition (IC50)
Target Compound Data	Not publicly reported in antibacterial or DNA gyrase assays
Comparator Or Baseline	Compounds 9n/9o: MIC = 16–102 µM (bacterial panel); ciprofloxacin: MIC = 10–90 µM. Compound 9a: DNA gyrase IC50 = 0.68 µM; ciprofloxacin: IC50 = 0.85 µM.
Quantified Difference	Triazolopyrimidine antibacterial leads achieve MIC values within 1.6–1.8× of ciprofloxacin. DNA gyrase IC50 of 9a is 1.25-fold superior to ciprofloxacin. Target compound's 7-sulfanyl topology is structurally distinct from the 2-substituted antibacterial series.
Conditions	Broth microdilution MIC assay; DNA gyrase supercoiling inhibition assay; pathogens: S. aureus, E. coli, E. faecium, fungal spp.

Why This Matters

The target compound's unique 7-sulfanyl-phenylethanone architecture may access binding interactions with DNA gyrase or DHFR that are inaccessible to 2-substituted analogs, potentially yielding activity against fluoroquinolone-resistant bacterial strains — a high-priority need in anti-infective drug discovery.

• [1] Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. ACS Omega 2024, 9(47), 47261–47273. View Source
• [2] Synthesis of 1,2,4-triazolo[1,5-a]pyrimidine derivatives: Antimicrobial activity, DNA Gyrase inhibition and molecular docking. Bioorg. Chem. 2019, 93, 103316. View Source

Metal Coordination: 7-Sulfanyl Chelation Potential

Substituted [1,2,4]triazolo[1,5-a]pyrimidines serve as versatile N-donor ligands for first-row transition metals. Crystallographic studies have characterized complexes of 5,7-disubstituted triazolopyrimidines (including 5-methyl-7-phenyl derivatives) with Cu(II), Zn(II), Co(II), Ni(II), and Fe(II), revealing diverse coordination geometries (tetrahedral, square-pyramidal, octahedral) that depend on both the metal ion and the ligand substituents [1]. The 2-methylthio-dimethyl ligand (sdmtp) has been structurally characterized in Co(II) and other metal complexes [2]. The target compound offers a distinct coordination environment: the 7-sulfanyl-phenylethanone moiety introduces a thioether sulfur donor and a carbonyl oxygen at the 7-position, creating a potential S,O-chelating pocket that is absent in 5,7-dimethyl, 5-methyl-7-phenyl, or 2-methylthio analogs. This chelating capability may stabilize different metal–ligand stoichiometries and geometries, yielding complexes with unique magnetic, catalytic, or biological properties.

S,O-Chelation Potential

Class-level

Target offers potential S,O-bidentate chelation via 7-sulfanyl sulfur and phenylethanone carbonyl.

Common triazolopyrimidine ligands (mptp, dmtp) act exclusively as N-donors.

Coordination mode shift may influence complex geometry, stability constants, and redox behavior.

Enables design of metal complexes with distinct electronic and biological properties.

Crystallographic and stability characterization required.

Evidence Dimension	Metal coordination geometry and ligand denticity
Target Compound Data	Potential S,O-bidentate chelator via 7-sulfanyl sulfur and phenylethanone carbonyl oxygen. No crystallographic data publicly available.
Comparator Or Baseline	5-Methyl-7-phenyl-TP (mptp): N-monodentate or N,N′-bridging; forms trans-[Cu(mptp)2Cl2], [Zn(mptp)Cl2(DMSO)]. sdmtp (2-methylthio-dimethyl-TP): N-monodentate; forms [Co(NCS)2(sdmtp)2(H2O)].
Quantified Difference	Qualitative difference: target compound offers S,O-chelation potential vs. N-only coordination in comparators. Coordination mode difference may alter complex stability constants (log K), redox potentials, and biological activity profiles.
Conditions	X-ray crystallography; coordination reactions with CuCl2, ZnCl2, Co(NCS)2, Ni(NCS)2, Fe(NCS)2 in methanolic media.

Why This Matters

For metallodrug discovery and bioinorganic chemistry programs, the target compound's S,O-chelating motif may enable the design of metal complexes with enhanced thermodynamic stability, altered redox properties, and distinct biological activity profiles compared to complexes derived from N-only triazolopyrimidine ligands.

• [1] Insights into Structure and Biological Activity of Copper(II) and Zinc(II) Complexes with Triazolopyrimidine Ligands. Characterizes complexes with mptp (5-methyl-7-phenyl-TP) and dmtp (5,7-dimethyl-TP) ligands. View Source
• [2] Balkaran, J. M.; et al. Coordination chemistry of substituted [1,2,4]triazolo[1,5-a]pyrimidines with first-row transition-metal ions: Synthesis, spectroscopy and single-crystal structure. Inorg. Chim. Acta 2009, 362(3), 861–868. View Source

2-[(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-phenylethanone – Research & Industrial Applications

Anticancer Chemical Probe & Lead Library

Based on the established antiproliferative activity of the triazolopyrimidine scaffold — with benchmark compounds achieving IC50 values as low as 0.96 µM against MGC-803 cells [1] — the target compound is suited for inclusion in focused anticancer screening libraries. Its 7-sulfanyl-phenylethanone motif represents an underexplored substitution vector that may reveal novel structure-activity relationships distinct from the well-characterized 5,7-diaryl and 2-sulfonamide series [2]. Researchers should prioritize this compound for phenotypic screening panels (e.g., NCI-60, MTT assays) and target-based assays (e.g., tubulin polymerization, kinase profiling, LSD1 inhibition) to establish its potency fingerprint.

Herbicide Lead with Divergent Target Potential

The established SAR showing that C2-thioether substitution is critical for phytoene desaturase inhibition and herbicidal bleaching in the triazolopyrimidine class [1] implies that the target compound's C7-sulfanyl topology may engage alternative herbicidal targets. This makes it a valuable probe for screening against herbicide-resistant weed species and for identifying novel modes of action that bypass existing cross-resistance mechanisms associated with ALS inhibitors, PDS inhibitors, and triazolopyrimidine sulfonanilides [2].

Antimicrobial Resistance-Breaking Scaffold

Given that 1,2,4-triazolo[1,5-a]pyrimidines have demonstrated DNA gyrase inhibition (IC50 = 0.68 µM, surpassing ciprofloxacin at 0.85 µM) and MIC values comparable to fluoroquinolones [1], the target compound's structurally differentiated 7-sulfanyl architecture may access alternative binding modes within the DNA gyrase–DHFR dual-target space. It is recommended for MIC determination against ESKAPE pathogen panels and resistant clinical isolates (MRSA, VRE, fluoroquinolone-resistant E. coli), with follow-up enzymatic assays against DNA gyrase and topoisomerase IV.

S,O-Chelating Ligand for Metallodrug Design

The target compound's 7-sulfanyl and phenylethanone carbonyl groups create a potential S,O-bidentate coordination pocket that is absent in N-only triazolopyrimidine ligands such as mptp and dmtp [1]. This chelating topology may stabilize metal complexes with Cu(II), Zn(II), Fe(II/III), Co(II), and Ru(II/III) — metals of interest in metallodrug discovery. Researchers should characterize complex formation via UV-Vis titration and X-ray crystallography, and evaluate resulting complexes for enhanced antiproliferative (e.g., against cisplatin-resistant lines) or antimicrobial activity [2].

Application

Selection Property

Validation Focus

Cancer cell-model probe & screening

Structurally unique 7-sulfanyl topology vs 5,7-diaryl or 2-sulfonamide series

Cell-model endpoint profiling (MTT, kinase panels, tubulin/LSD1 assays)

Herbicide target discovery

C7-sulfanyl substitution diverges from phytoene desaturase inhibitor class

Herbicide mode-of-action screening; non-PDS target engagement

Antimicrobial resistance probe

Differentiated binding potential vs 2-substituted DNA gyrase inhibitors

MIC determination (ESKAPE panel), DNA gyrase/topoisomerase IV assays

Metallodrug ligand design

S,O-chelating pocket absent in N-only triazolopyrimidine ligands

Complex characterization (UV-Vis, XRD); cytotoxicity in resistant cell lines

• [1] Discovery of [1,2,4]triazolo[1,5-a]pyrimidines derivatives as potential anticancer agents. Eur. J. Med. Chem. 2021, 211, 113108. (Used in Scenario 1) View Source
• [2] Selby, T. P.; et al. Substituted phenyltriazolopyrimidine herbicides. US Patent 5,127,936, 1992. (Used in Scenarios 1 and 2) View Source
• [3] Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. ACS Omega 2024, 9(47), 47261–47273. (Used in Scenario 3) View Source
• [4] Balkaran, J. M.; et al. Coordination chemistry of substituted [1,2,4]triazolo[1,5-a]pyrimidines with first-row transition-metal ions. Inorg. Chim. Acta 2009, 362(3), 861–868. (Used in Scenario 4) View Source